Cas no 94154-45-7 (2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one)

• Product Name: 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• CAS No: 94154-45-7
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD00170408
• CID: 1985074
• PubChem ID: 185319
• Update Time: 2025-05-22

2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one
• 2-methyl-1-phenyl-2-(1,2,4-triazol-1-yl)propan-1-one
• 94154-45-7
• 1H-Quinoline-4-carboxylic acid, 6-methoxy-2-oxo-, ethyl ester
• MFCD00170408
• SCHEMBL10625081
• BHEFYJRYJYFQDH-UHFFFAOYSA-N
• 2-METHYL-1-PHENYL-2-(1,2,4-TRIAZOLYL)PROPAN-1-ONE
• AKOS015994334
• DTXSID30240811
• MS-6358
• alpha-(1,2,4-triazol-1-yl)-isobutyrophenone

• MDL： MFCD00170408
• Inchi： 1S/C12H13N3O/c1-12(2,15-9-13-8-14-15)11(16)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： BHEFYJRYJYFQDH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)(C)N1C=NC=N1

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one

Recent Advances in the Study of 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one (CAS: 94154-45-7)

The compound 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one (CAS: 94154-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole moiety, has shown promising potential in various therapeutic applications, particularly in the development of antifungal and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its broader pharmacological properties.

One of the key findings from the latest research is the compound's efficacy against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. In vitro studies have demonstrated that 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one exhibits potent inhibitory activity against fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. This mechanism is similar to that of other triazole-based antifungals, but the compound's unique structural features may confer advantages in terms of bioavailability and resistance profiles.

In addition to its antifungal properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preliminary data suggest that it may modulate key signaling pathways involved in the inflammatory response, such as the NF-κB pathway. These findings open new avenues for the development of dual-function therapeutics that can address both infectious and inflammatory conditions.

The synthesis of 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one has also been a focus of recent research. Advances in catalytic methods have enabled more efficient and scalable production of the compound, with improved yields and reduced environmental impact. Notably, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has been successfully applied to its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the compound's versatile pharmacological profile and the recent advancements in its research underscore its potential as a valuable candidate for further drug development.

In conclusion, the latest research on 2-methyl-1-phenyl-2-(1H-1,2,4-triazol-1-yl)propan-1-one (CAS: 94154-45-7) highlights its multifaceted applications in antifungal and anti-inflammatory therapies. Continued efforts in mechanistic studies, synthetic optimization, and preclinical evaluation will be crucial in realizing its full therapeutic potential. This compound represents a compelling example of how chemical biology can drive innovation in pharmaceutical research.